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Compound of Interest

Compound Name: 3-(Iodomethyl)oxetane

Cat. No.: B1321374 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of 3-
(Iodomethyl)oxetane (CAS No. 1003013-77-1), a key intermediate in pharmaceutical

development. Adherence to these procedures is critical to ensure personnel safety and

maintain a secure laboratory environment. This guide offers procedural, step-by-step

instructions to directly address operational questions concerning the use, storage, and disposal

of this compound.

Hazard Assessment and Chemical Properties
3-(Iodomethyl)oxetane is a combustible liquid that poses significant health risks. It is crucial to

understand its hazard profile before commencing any work. The compound is classified as

causing severe skin burns and eye damage, may cause respiratory irritation, and is harmful if

swallowed.
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Property Value Source

Molecular Formula C4H7IO Sigma-Aldrich[1]

Molecular Weight 198.00 g/mol Sigma-Aldrich[1]

Appearance Colorless to Yellow Liquid Thermo Fisher Scientific[2]

Boiling Point 187.3±13.0 °C (Predicted) Protheragen[3]

Storage Temperature 2-8°C (Protect from light) LookChem[4]

Hazard Identification:

Hazard Statement GHS Classification

H227: Combustible liquid Flammable liquids - Category 4

H302: Harmful if swallowed Acute toxicity, Oral - Category 4[1]

H314: Causes severe skin burns and eye

damage
Skin corrosion/irritation - Category 1B

H318: Causes serious eye damage Serious eye damage/eye irritation - Category 1

H335: May cause respiratory irritation
Specific target organ toxicity - single exposure

(Respiratory tract irritation) - Category 3

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines

the minimum required PPE for handling 3-(Iodomethyl)oxetane.
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Body Part Required PPE
Specifications and
Rationale

Hands Chemical Resistant Gloves

Butyl rubber gloves are

recommended for handling

halogenated hydrocarbons.[2]

Double gloving is advised.

Always inspect gloves for

degradation or punctures

before use.

Eyes/Face
Safety Goggles and Face

Shield

Must be worn to protect

against splashes. Standard

safety glasses are insufficient.

Body
Chemical-Resistant Laboratory

Coat

A fully buttoned lab coat made

of a non-absorbent material is

required.

Respiratory NIOSH-approved Respirator

Required when handling

outside of a certified chemical

fume hood, during spill

cleanup, or when

aerosolization is possible. A

full-face respirator with an

organic vapor cartridge is

recommended.[3][5][6][7][8]

Operational Plan: Step-by-Step Handling Procedure
All handling of 3-(Iodomethyl)oxetane must be conducted within a certified chemical fume

hood to minimize inhalation exposure.

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary equipment and reagents before introducing 3-(Iodomethyl)oxetane to

the work area.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.134
https://ohse.ca/voc-exposure/
https://www.cdc.gov/niosh/topics/oilspillresponse/pdf/NIOSH-Interim_Respiratory-Protection-P.pdf
https://schc.memberclicks.net/assets/meetings/spring_2019/s19_posters/Resp%20Protection%20in%20Chemical%20Prod_Diebol_Lakhiani.pdf
https://www.cdc.gov/niosh/npg/nengapdxe.html
https://www.benchchem.com/product/b1321374?utm_src=pdf-body
https://www.benchchem.com/product/b1321374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Designate a specific area within the fume hood for the handling of this compound.

Ensure an emergency eyewash and safety shower are accessible and unobstructed.

Have a chemical spill kit readily available.

Handling:

Don all required PPE as outlined in Section 2.

Carefully uncap the container, avoiding any splashes.

Use a calibrated pipette or syringe for transferring the liquid.

Keep the container sealed when not in use.

Work with the smallest quantity of the compound necessary for the experiment.

Upon completion of the work, decontaminate all surfaces and equipment that may have

come into contact with the chemical.

Disposal Plan
Proper disposal of 3-(Iodomethyl)oxetane and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Liquid Waste: Collect all unused 3-(Iodomethyl)oxetane and solutions containing it in a

dedicated, labeled, and sealed waste container for halogenated organic waste.[6][9][10][11]

Do not mix with non-halogenated waste.

Solid Waste: All contaminated solid materials, including gloves, pipette tips, and absorbent

materials, must be collected in a separate, clearly labeled hazardous waste bag.

Disposal Procedure:
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Ensure all waste containers are properly labeled with the full chemical name and associated

hazards.

Store waste containers in a designated and properly ventilated secondary containment area.

Contact your institution's Environmental Health and Safety (EHS) office for pickup and

disposal of hazardous waste. Do not pour 3-(Iodomethyl)oxetane down the drain.

Emergency Procedures: Spill and Exposure
Response
Immediate and appropriate action is critical in the event of a spill or personnel exposure.

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill Cleanup:

Evacuate: Immediately evacuate all non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

PPE: Don the appropriate PPE, including a full-face respirator with an organic vapor

cartridge and butyl rubber gloves.[9]
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Contain: For small spills, contain the liquid with an inert absorbent material (e.g., vermiculite,

sand, or commercial sorbent pads).[9][10][12][13]

Neutralize (if applicable and safe): For corrosive spills, neutralization may be an option, but

should only be performed by trained personnel.

Collect: Carefully collect the absorbed material using non-sparking tools and place it in a

labeled, sealed container for hazardous waste disposal.

Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and

water.

Report: Report the spill to your supervisor and your institution's EHS office.

Visual Workflow for Handling 3-(Iodomethyl)oxetane
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Workflow for Handling 3-(Iodomethyl)oxetane

Preparation

Handling (in Fume Hood)

Post-Handling

Spill Response

Verify Fume Hood Operation

Gather Materials

Don Appropriate PPE

Prepare Spill Kit

Transfer Chemical

Perform Experiment

Evacuate Area

If Spill Occurs

Seal Container When Not in Use

If Spill Occurs

Decontaminate Surfaces & Equipment

Segregate Halogenated Waste

Dispose of Contaminated Solids

Remove PPE

Don Emergency PPE

Contain Spill

Collect & Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 3-(Iodomethyl)oxetane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1321374?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

